Cas no 2228091-39-0 (2-amino-3-(2,3-dihydro-1-benzofuran-7-yl)-3-hydroxypropanoic acid)

• Product Name: 2-amino-3-(2,3-dihydro-1-benzofuran-7-yl)-3-hydroxypropanoic acid
• CAS No: 2228091-39-0
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 6164624
• PubChem ID: 165629288
• Update Time: 2025-07-22

2-amino-3-(2,3-dihydro-1-benzofuran-7-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2,3-dihydro-1-benzofuran-7-yl)-3-hydroxypropanoic acid
• 2228091-39-0
• EN300-1780418

• Inchi： 1S/C11H13NO4/c12-8(11(14)15)9(13)7-3-1-2-6-4-5-16-10(6)7/h1-3,8-9,13H,4-5,12H2,(H,14,15)
• InChI Key： BBEJZHZLTKLLBZ-UHFFFAOYSA-N
• SMILES： O1CCC2=CC=CC(=C12)C(C(C(=O)O)N)O

Computed Properties

• Exact Mass: 223.08445790g/mol
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 92.8Ų

Additional information on 2-amino-3-(2,3-dihydro-1-benzofuran-7-yl)-3-hydroxypropanoic acid

Introduction to 2-amino-3-(2,3-dihydro-1-benzofuran-7-yl)-3-hydroxypropanoic acid (CAS No. 2228091-39-0)

2-amino-3-(2,3-dihydro-1-benzofuran-7-yl)-3-hydroxypropanoic acid, identified by its CAS number 2228091-39-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a unique structural motif combining an amino acid derivative with a benzofuran scaffold, has garnered attention for its potential biological activities and synthetic utility. The presence of both amino and hydroxy functional groups, along with the 2,3-dihydro-1-benzofuran-7-yl moiety, suggests a rich chemical space for interaction with biological targets.

The benzofuran core is a well-documented pharmacophore in medicinal chemistry, frequently observed in natural products and drug candidates. Its structural versatility allows for modifications that can fine-tune electronic properties, solubility, and metabolic stability. In particular, the 7-position of the benzofuran ring provides a strategic site for further functionalization, enabling the development of analogues with enhanced potency or selectivity. The propanoic acid side chain, bearing an amino group at the 2-position and a hydroxy group at the 3-position, introduces additional reactivity and potential for further derivatization.

Recent advancements in computational chemistry and high-throughput screening have highlighted the benzofuran scaffold as a promising candidate for drug discovery. Studies have demonstrated that modifications at the 7-position of benzofuran derivatives can modulate binding affinity to enzymes and receptors involved in inflammatory pathways, neurodegeneration, and cancer metabolism. For instance, recent publications have explored analogues of this class that exhibit inhibitory activity against specific kinases and proteases, suggesting therapeutic potential in conditions such as chronic inflammation and oncological disorders.

The hydroxypropanoic acid moiety in this compound is particularly noteworthy for its role as a bioisostere of common amino acid residues. Such structural features are often exploited to enhance oral bioavailability or to mimic natural substrates in enzymatic pathways. The combination of these features makes 2-amino-3-(2,3-dihydro-1-benzofuran-7-yl)-3-hydroxypropanoic acid a valuable scaffold for medicinal chemists seeking to develop novel therapeutic agents.

In terms of synthetic accessibility, this compound can be accessed through multi-step organic synthesis involving key transformations such as Buchwald-Hartwig coupling for constructing the benzofuran ring system and stereoselective hydroxylation for introducing the hydroxyl group at the 3-position. Advances in catalytic methods have enabled more efficient and scalable production routes, making it feasible to explore its biological activity in preclinical settings.

Current research is focused on evaluating the pharmacokinetic properties of derivatives of this class to optimize their suitability for clinical development. Pharmacokinetic studies often involve assessing parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox). The presence of both polar (amino and hydroxy) and lipophilic regions in the molecule suggests potential for oral administration while requiring careful optimization to ensure metabolic stability and minimize off-target effects.

One particularly intriguing aspect of this compound is its potential role as a precursor for more complex drug candidates. By leveraging its structural flexibility, researchers can introduce additional functional groups or linkages to create hybrid molecules with enhanced therapeutic profiles. For example, conjugation with nucleoside analogues or incorporation into peptidomimetics could expand its utility in treating infectious diseases or genetic disorders.

The benzofuran scaffold is also known for its ability to engage with biological targets through π-stacking interactions and hydrogen bonding networks. These interactions are critical for achieving high-affinity binding in drug-receptor complexes. Recent crystallographic studies have provided insights into how these motifs interact with proteins such as kinases and transcription factors, guiding the design of next-generation inhibitors.

In conclusion,2-amino-3-(2,3-dihydro-1-benzofuran-7-yl)-3-hydroxypropanoic acid (CAS No. 2228091-39-0) represents a promising lead compound with significant potential in pharmaceutical research. Its unique structural features—combining an amino, hydroxy, and benzofuran moiety—make it an attractive scaffold for developing novel therapeutics targeting various diseases. Ongoing research efforts are aimed at elucidating its biological activity, optimizing synthetic routes, and exploring its pharmacokinetic profile to advance it toward clinical applications.